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Compound of Interest

Compound Name: Vodobatinib

Cat. No.: B3181848

Essential Safety and Handling Guide for Vodobatinib

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Vodobatinib. The following procedures are designed
to ensure personal safety and proper management of this potent compound in a laboratory
setting.

Hazard Identification and Classification

Vodobatinib is classified with several hazards that necessitate careful handling. The Globally
Harmonized System (GHS) classifications found in safety data sheets (SDS) are summarized

below.
Hazard Classification Code Description
Acute Toxicity, Oral H302 Harmful if swallowed[1]
Skin Corrosion/Irritation H315 Causes skin irritation[2]

Serious Eye Damage/Eye

o H319 Causes serious eye irritation[2]
[rritation
Acute Aquatic Toxicity H400 Very toxic to aquatic life[1]
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure risk.
The following table outlines the recommended PPE for handling Vodobatinib, based on
information from safety data sheets[1][2][3].
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Body Part

Personal Protective
Equipment

Specifications and
Remarks

Eyes

Safety goggles with side-
shields or a face shield

Ensure a complete seal
around the eyes. A full-face
shield is recommended when

there is a risk of splashing[1][2]
[4].

Hands

Chemical-resistant gloves

Use gloves compliant with
standard BS EN 374:2003.
Inspect gloves before use and
wash and dry hands
thoroughly after handling. For
tasks with a high risk of
splashing or contamination,
double gloving is required[3]

[5].

Body

Impervious clothing or a
laboratory coat with long

sleeves and a closed front

Gowns should be resistant to
chemical permeation.
Disposable gowns are
recommended and should be
changed every two to three

hours or immediately after a
spill[1][6].

Respiratory

NIOSH-certified N95 or N100

respirator

A fit-tested respirator is
strongly recommended when
handling the powder form of
the compound or when there is

a risk of generating aerosols[4]

[71.

Feet

Disposable shoe covers

Recommended when working
in a sterile preparation area or
in the event of a spill to
prevent contamination of

footwear[7].
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Handling and Storage Protocols

Safe Handling:

o Work in a designated area, such as a chemical fume hood with an independent air supply, to
avoid inhalation and contact[3].

e Avoid the formation of dust and aerosols[3].

e Do not eat, drink, or smoke in the handling area[1].

» Wash hands thoroughly after handling the compound[1][2].
Storage:

o Keep the container tightly sealed in a cool, well-ventilated area[1].
» Store away from direct sunlight and sources of ignition[1].

 Recommended storage temperatures are -20°C for the powder and -80°C when in solvent[1]

8.

Operational Workflow for Handling Vodobatinib

The following diagram illustrates a standard workflow for safely handling potent compounds like
Vodobatinib in a research setting.
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Caption: Standard laboratory workflow for handling Vodobatinib.
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First Aid Measures

In case of accidental exposure, follow these immediate first aid procedures[1][2][3]:

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids
Eye Contact to ensure adequate flushing. Remove contact

lenses if present and easy to do. Promptly seek

medical attention[1][2].

Immediately wash the affected skin with copious
amounts of soap and water for at least 15

Skin Contact minutes. Remove contaminated clothing and
shoes and wash them before reuse. Seek

medical attention[2][3].

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.
Call a POISON CENTER or doctor if you feel
unwell. Rinse mouth with water. Do not induce
Ingestion vomiting unless directed by medical personnel.

Never give anything by mouth to an

unconscious person[1][3].

Disposal Plan

Proper disposal of Vodobatinib and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation:

o Trace Chemotherapy Waste: Items with less than 3% of the original drug remaining, such as
empty vials, syringes, gloves, and gowns, should be disposed of in designated yellow
chemotherapy waste containers for incineration[9][10].
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» Bulk Chemotherapy Waste: Materials containing more than 3% of the original drug, including
partially full containers and items from spill cleanups, must be treated as hazardous waste.
These should be placed in black RCRA-approved hazardous waste containers[9][10].

Disposal Procedure:

o Segregate Waste: Separate trace and bulk chemotherapy waste into their respective color-
coded containers at the point of generation.

» Labeling: Ensure all waste containers are clearly labeled as "Hazardous Pharmaceutical
Waste" or "Trace Chemotherapy Waste" as appropriate.

» Storage: Store waste containers in a secure, designated area away from general laboratory
traffic.

» Collection: Arrange for collection by a licensed hazardous waste disposal company. All
disposal must comply with federal, state, and local regulations[11].

Spill Management:

Evacuate the area and restrict access.

Wear appropriate PPE, including double gloves, a gown, eye protection, and a respirator.

Use a chemotherapy spill kit to absorb the spill.

Clean the area with a deactivating agent, followed by a detergent and water.

All materials used for cleanup must be disposed of as bulk chemotherapy waste[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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